![molecular formula C17H23NO4 B2726117 3-[(1R,3S)-2,2-Dimethyl-3-(phenylmethoxycarbonylamino)cyclobutyl]propanoic acid CAS No. 2287237-21-0](/img/structure/B2726117.png)
3-[(1R,3S)-2,2-Dimethyl-3-(phenylmethoxycarbonylamino)cyclobutyl]propanoic acid
Description
The compound “3-[(1R,3S)-2,2-Dimethyl-3-(phenylmethoxycarbonylamino)cyclobutyl]propanoic acid” is an organic compound with a complex structure. It contains functional groups such as carboxylic acid (-COOH), ester (-COOR), and amine (-NH2). The presence of these functional groups suggests that the compound may participate in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound is determined by its atomic composition and the arrangement of those atoms. The compound appears to have chiral centers, which are carbon atoms bonded to four different groups. These chiral centers can give rise to different isomers of the compound, which are molecules with the same molecular formula but a different arrangement of atoms in space .Chemical Reactions Analysis
The compound contains several functional groups (carboxylic acid, ester, and amine) that are known to undergo various chemical reactions. For example, the carboxylic acid group can participate in acid-base reactions, the ester group can undergo hydrolysis, and the amine group can react with acids to form amides .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure. Without specific data, it’s difficult to provide an analysis of these properties for this compound .Mechanism of Action
properties
IUPAC Name |
3-[(1R,3S)-2,2-dimethyl-3-(phenylmethoxycarbonylamino)cyclobutyl]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO4/c1-17(2)13(8-9-15(19)20)10-14(17)18-16(21)22-11-12-6-4-3-5-7-12/h3-7,13-14H,8-11H2,1-2H3,(H,18,21)(H,19,20)/t13-,14+/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AASNUFBHNHIAHN-KGLIPLIRSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(CC1NC(=O)OCC2=CC=CC=C2)CCC(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@@H](C[C@@H]1NC(=O)OCC2=CC=CC=C2)CCC(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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